Cas no 863329-62-8 ([(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate)

[(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate structure

863329-62-8 structure

Product Name:[(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate

CAS No:863329-62-8

Molecular Formula:C₃₁H₂₇N₃O₈

Molecular Weight:569.561388254166

MDL:MFCD26961020

CID:3168639

PubChem ID:11478631

[(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate Properties

Names and Identifiers

- Benzamide, N-[1-(3,5-di-O-benzoyl-2-C-methyl-β-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyrimidinyl]-
- (2R,3R,4S,5R)-5-(4-Benzamido-2-oxopyrimidin-1(2H)-yl)-2-((benzoyloxy)methyl)-4-hydroxy-4-methyltetrahydrofuran-3-yl benzoate
- [(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate
- N-[1-(3,5-Di-O-benzoyl-2-C-methyl-β-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyrimidinyl]benzamide (ACI)
- SCHEMBL2969735
- (2R,3R,4S,5R)-5-(4-Benzamido-2-oxopyrimidin-1(2H)-yl)-2-((benzoyloxy)methyl)-4-hydroxy-4-methyltetrahydrofuran-3-ylbenzoate
- Benzamide, N-[1-(3,5-di-O-benzoyl-2-C-methyl-
- AKOS027255138
- CS-14713
- C12688
- Benzamide, N-[1-(3,5-di-O-benzoyl-2-C-methyl-beta-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyrimidinyl]-
- A-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyrimidinyl]-
- 863329-62-8
- CS-M2327
- [(2R,3R,4S,5R)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate
- +Expand
- MDL： MFCD26961020
- InChIKey： HDORPKUMVBVUIY-VDFUNGNBSA-N
- Inchi： 1S/C31H27N3O8/c1-31(39)25(42-28(37)22-15-9-4-10-16-22)23(19-40-27(36)21-13-7-3-8-14-21)41-29(31)34-18-17-24(33-30(34)38)32-26(35)20-11-5-2-6-12-20/h2-18,23,25,29,39H,19H2,1H3,(H,32,33,35,38)/t23-,25-,29-,31+/m1/s1
- SMILES： C[C@@]1([C@H](OC(C2C=CC=CC=2)=O)[C@@H](COC(C2C=CC=CC=2)=O)O[C@H]1N1C=CC(NC(C2C=CC=CC=2)=O)=NC1=O)O

Computed Properties

Exact Mass: 569.17981483g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 10
Monoisotopic Mass: 569.17981483g/mol
Heavy Atom Count: 42
Complexity: 1070
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 144

Experimental Properties

Density: 1.4±0.1 g/cm3

[(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GUI6-100mg	BenzaMide, N-[1-(3,5-di-O-benzoyl-2-C-Methyl-β-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyriMidinyl]-	863329-62-8	96%	100mg	$703.00	2024-04-21
A2B Chem LLC	AH85230-100mg	BenzaMide, N-[1-(3,5-di-O-benzoyl-2-C-Methyl-β-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyriMidinyl]-	863329-62-8	96%	100mg	$783.00	2024-04-19
Aaron	AR00GUQI-100mg	BenzaMide, N-[1-(3,5-di-O-benzoyl-2-C-Methyl-β-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyriMidinyl]-	863329-62-8	96%	100mg	$624.00
Chemenu	CM360893-100mg	(2R,3R,4S,5R)-5-(4-benzamido-2-oxopyrimidin-1(2H)-yl)-2-((benzoyloxy)methyl)-4-hydroxy-4-methyltetrahydrofuran-3-yl benzoate	863329-62-8	95%+	100mg	$***	2023-03-29
ChemScence	CS-M2327-100mg	Benzamide, N-[1-(3,5-di-O-benzoyl-2-C-methyl-β-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyrimidinyl]-	863329-62-8		100mg	$450.0	2022-04-26
eNovation Chemicals LLC	D767359-100mg	BenzaMide, N-[1-(3,5-di-O-benzoyl-2-C-Methyl-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyriMidinyl]-	863329-62-8	96%	100mg	$625	2022-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B27295-100mg	(2R,3R,4S,5R)-5-(4-benzamido-2-oxopyrimidin-1(2H)-yl)-2-((benzoyloxy)methyl)-4-hydroxy-4-methyltetrahydrofuran-3-yl benzoate	863329-62-8	98%	100mg	￥7312.0

[(4S)-5-(4-Benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-hydroxy-4-methyloxolan-2-yl]methyl benzoate Synthesis

Synthetic Circuit 1

817204-35-6

98-88-4

863329-62-8

Reaction Conditions

1.1 Solvents: Pyridine ; rt → 0 °C; 10 min, 0 °C; 1.5 h

Reference

Design, Synthesis, and Antiviral Activity of 2'-Deoxy-2'-fluoro-2'-C-methyl-cytidine, a Potent Inhibitor of Hepatitis C Virus Replication

Clark, Jeremy L.; et al, Journal of Medicinal Chemistry, 2005, 48(17), 5504-5508

Synthetic Circuit 2

93-97-0

65-46-3

13154-24-0

863329-62-8

Reaction Conditions

1.1 Solvents: Dimethylformamide ; rt
1.2 Solvents: Dimethylformamide ; rt
1.3 Reagents: Dimethyl sulfoxide , Triethylamine , Trifluoroacetic anhydride Solvents: Dimethyl sulfoxide ; rt → -15 °C
2.1 Solvents: Diethyl ether ; rt → -78 °C; 1 h, -78 °C; 2 h, -78 °C
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Acetic acid , Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0.75 h, rt
4.1 Solvents: Pyridine ; rt → 0 °C; 10 min, 0 °C; 1.5 h

Reference

Design, Synthesis, and Antiviral Activity of 2'-Deoxy-2'-fluoro-2'-C-methyl-cytidine, a Potent Inhibitor of Hepatitis C Virus Replication

Clark, Jeremy L.; et al, Journal of Medicinal Chemistry, 2005, 48(17), 5504-5508

Synthetic Circuit 3

18043-71-5

863329-62-8

Reaction Conditions

1.1 Reagents: Chlorine Solvents: Dichloromethane
2.1 Solvents: Pyridine ; cooled; overnight, rt
3.1 Reagents: Dimethyl sulfoxide Solvents: Tetrahydrofuran ; rt
3.2 Reagents: Trifluoroacetic anhydride ; -15 °C; 30 min, -15 °C
3.3 Reagents: Triethylamine ; -15 °C; 1 h, rt
4.1 Solvents: Diethyl ether ; -78 °C; 2 h, -78 °C
4.2 Reagents: Ammonium chloride Solvents: Water ; -78 °C
5.1 Reagents: Acetic acid , Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 45 min, rt
6.1 Solvents: Pyridine ; -5 °C; 1.5 h, rt

Reference

Design, synthesis and conversion evaluation in rats of PSI-6130 prodrugs

Zhang, Ming; et al, Zhongguo Yaowu Huaxue Zazhi, 2011, 21(5), 335-344

Synthetic Circuit 4

920-39-8

863329-62-8

Reaction Conditions

1.1 Reagents: Trichlorosilane Solvents: Diethyl ether
2.1 Reagents: Chlorine Solvents: Dichloromethane
3.1 Solvents: Pyridine ; cooled; overnight, rt
4.1 Reagents: Dimethyl sulfoxide Solvents: Tetrahydrofuran ; rt
4.2 Reagents: Trifluoroacetic anhydride ; -15 °C; 30 min, -15 °C
4.3 Reagents: Triethylamine ; -15 °C; 1 h, rt
5.1 Solvents: Diethyl ether ; -78 °C; 2 h, -78 °C
5.2 Reagents: Ammonium chloride Solvents: Water ; -78 °C
6.1 Reagents: Acetic acid , Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt; 45 min, rt
7.1 Solvents: Pyridine ; -5 °C; 1.5 h, rt

Reference

Design, synthesis and conversion evaluation in rats of PSI-6130 prodrugs

Zhang, Ming; et al, Zhongguo Yaowu Huaxue Zazhi, 2011, 21(5), 335-344